Lipase Substrate Acceptance: cis- vs. trans-9,10-Epoxystearic Acid
In a direct comparative study, both cis- and trans-9,10-epoxystearic acids were evaluated as substrates for esterification with n-butanol catalyzed by five lipases from diverse sources (Candida cylindracea, Rhizopus arrhizus, Rhizomucor miehei, porcine pancreas, and rape). Both isomers were 'very well accepted' as substrates, in stark contrast to fatty acids with cis-4, cis-6, or cis-8 unsaturations, which were strongly discriminated against [1]. This demonstrates that the trans epoxide configuration does not hinder lipase recognition relative to the cis form, but the presence of the epoxide itself, irrespective of stereochemistry, confers a distinct substrate profile compared to unsaturated fatty acids.
| Evidence Dimension | Substrate acceptance in lipase-catalyzed esterification |
|---|---|
| Target Compound Data | Well accepted as substrate |
| Comparator Or Baseline | cis-9,10-epoxystearic acid (well accepted); cis-4, cis-6, cis-8 unsaturated fatty acids (strongly discriminated against) |
| Quantified Difference | Qualitative acceptance vs. strong discrimination; specific esterification rates not provided. |
| Conditions | Esterification with n-butanol; lipases from C. cylindracea, R. arrhizus, R. miehei, porcine pancreas, and rape (B. napus) |
Why This Matters
This confirms that rac trans-9,10-epoxystearic acid is an effective substrate for lipase-mediated modifications, enabling its use in biocatalytic synthesis pathways where unsaturated fatty acid analogs would fail.
- [1] Jachmanián, I., Schulte, E., & Mukherjee, K. D. (1996). Substrate selectivity in esterification of less common fatty acids catalysed by lipases from different sources. Applied Microbiology and Biotechnology, 44(5), 563-567. View Source
